![molecular formula C6H12ClNO2 B1394758 3-Pyrrolidinyl acetate hydrochloride CAS No. 1219949-49-1](/img/structure/B1394758.png)
3-Pyrrolidinyl acetate hydrochloride
Overview
Description
3-Pyrrolidinyl acetate hydrochloride is a chemical compound with the CAS Number: 1219949-49-1 . It has a molecular weight of 165.62 . The IUPAC name for this compound is pyrrolidin-3-yl acetate hydrochloride .
Synthesis Analysis
The synthesis of pyrrolidine derivatives has been widely studied. The pyrrolidine ring is a common nitrogen heterocycle used by medicinal chemists to create compounds for the treatment of human diseases . The synthetic strategies used can be categorized into two main types: ring construction from different cyclic or acyclic precursors, and functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The molecular structure of this compound is characterized by a five-membered pyrrolidine ring . This saturated scaffold is of great interest due to its ability to efficiently explore the pharmacophore space due to sp3-hybridization . The non-planarity of the ring leads to increased three-dimensional (3D) coverage, a phenomenon called “pseudorotation” .Chemical Reactions Analysis
The chemical reactions involving pyrrolidine derivatives are diverse and complex. The pyrrolidine ring can be constructed from different cyclic or acyclic precursors, or functionalized if the pyrrolidine ring is preformed .Scientific Research Applications
Synthesis and Compound Formation
- Synthesis Methods : 3-Pyrrolidinyl acetate hydrochloride derivatives have been synthesized through various methods. For example, 3-pyridineacetic acid hydrochloride was synthesized from 3-acetylpyridine prepared by esterification and condensation of nicotic acid. This process was noted for its moderate conditions and simplicity, yielding a 51.0% overall yield (Hua, 2004).
- Formation of Complex Compounds : The compound has been used in the formation of complex molecules such as in the synthesis of new chiral ligands, pyrrolidinyl- and 2-azanorbornyl-phosphinooxazolidines for palladium-catalyzed asymmetric allylation. These ligands were synthesized and applied in reactions to obtain enantiomeric excesses of up to 96% (Okuyama, Nakano, & Hongo, 2000).
Chemical Analysis and Characterization
- Pyrolysis/GC/MS Analysis : The pyrolysis and subsequent GC/MS analysis of related compounds, like 1-[(2'-carboxyl)pyrrolidinyl]-1-deoxy-D-fructose (proline Amadori compound), have been performed to study their primary and secondary pyrolysis products. This kind of analysis is crucial for understanding the chemical behavior of these compounds under different conditions (Huyghues-Despointes, Yaylayan, & Keyhani, 1994).
Pharmacological Research
- Binding Mode Evaluation : this compound derivatives have been evaluated for their binding modes in pharmacological contexts. For instance, the binding mode of (2S)-2-[4-[[(3S)-1-acetimidoyl-3-pyrrolidinyl]oxy]phenyl]-3-(7-amidino-2-naphthyl)propanoic acid hydrochloride to Factor Xa was examined using comparative molecular field analysis. This analysis helps in understanding the interaction of such compounds with biological receptors (Vaz, McLean, & Pelton, 1998).
Application in Material Science
- Poly Heterocyclic Compounds Synthesis : The compound has been utilized in synthesizing new heterocyclic derivatives for potential applications in material science. For example, a series of new heterocyclic derivatives derived from related pyrrolidinyl compounds were synthesized and evaluated for their effects on cancer cells in vitro, demonstrating potential biomedical applications (Nief, Abdullah, Alzahawy, & Jasim, 2018).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that pyrrolidine derivatives can interact with a variety of biological targets, contributing to their diverse biological activities .
Mode of Action
The pyrrolidine ring, a key structural component of this compound, is known to contribute to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . This could influence the compound’s interaction with its targets and any resulting changes.
Biochemical Pathways
Pyrrolidine derivatives are known to interact with various biochemical pathways, influencing their downstream effects .
Pharmacokinetics
The introduction of heteroatomic fragments in these molecules is known to modify physicochemical parameters and obtain the best adme/tox results for drug candidates .
Result of Action
Pyrrolidine derivatives are known to exhibit a range of biological activities, which could be attributed to their interaction with various biological targets .
Action Environment
The spatial orientation of substituents on the pyrrolidine ring can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
properties
IUPAC Name |
pyrrolidin-3-yl acetate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2.ClH/c1-5(8)9-6-2-3-7-4-6;/h6-7H,2-4H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFYOOYCOQZYSJW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1CCNC1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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